2-Amino-5-(4-pyridyl)-4-thiazolecarboxylic acid

• Molecular Formula: C9H7N3O2S
• Molecular Weight: 221.24 g/mol
• IUPAC Name: 2-amino-5-pyridin-4-yl-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C9H7N3O2S/c10-9-12-6(8(13)14)7(15-9)5-1-3-11-4-2-5/h1-4H,(H2,10,12)(H,13,14)
• InChI Key: VBPBBLBPIMCQAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=C(N=C(S2)N)C(=O)O

Description

2-Amino-5-(4-pyridyl)-4-thiazolecarboxylic acid is a useful research compound. Its molecular formula is C9H7N3O2S and its molecular weight is 221.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of ethyl 2-amino-5-(4-pyridyl)-4-thiazolecarboxylate (5.0 g) and sodium hydroxide (1.6 g) in a mixture of methanol (50 ml) and water (10 ml) was stirred at ambient temperature for an hour. The reaction mixture was evaporated in vacuo and the residue was dissolved in water. The aqueous solution was adjusted to pH 5 with 10% hydrochloric acid. The precipitate was collected by filtration and dried over phosphorus pentoxide in vacuo to afford 2-amino-5-(4-pyridyl)-4-thiazolecarboxylic acid (3.54 g).